Cas no 1270451-52-9 (tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate)

Tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate is a protected amine derivative featuring a tert-butoxycarbonyl (Boc) group, commonly employed in peptide synthesis and medicinal chemistry. The compound’s structure includes a chloro- and trifluoromethyl-substituted phenyl ring, enhancing its utility as an intermediate for bioactive molecules. The Boc group ensures stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. Its well-defined reactivity and compatibility with diverse coupling reagents make it valuable for constructing complex scaffolds. The trifluoromethyl group contributes to lipophilicity and metabolic stability, making it relevant in drug discovery. This compound is suitable for controlled functionalization in multistep syntheses, offering reliability in research and industrial applications.

tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate structure

1270451-52-9 structure

Product Name:tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate

CAS No:1270451-52-9

MF:C₁₄H₁₈ClF₃N₂O₂

MW:338.753133296967

CID:6400409

PubChem ID:165663379

Update Time:2025-10-07

tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate
- tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate
- EN300-1881494
- 1270451-52-9
- Inchi： 1S/C14H18ClF3N2O2/c1-13(2,3)22-12(21)20-7-11(19)8-4-5-9(10(15)6-8)14(16,17)18/h4-6,11H,7,19H2,1-3H3,(H,20,21)
- InChI Key： JAEQISYBOBILCX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

Exact Mass: 338.1008900g/mol
Monoisotopic Mass: 338.1008900g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 64.4Å²

tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1881494-1g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	1g	$914.0	2023-09-18
Enamine	EN300-1881494-5g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	5g	$2650.0	2023-09-18
Enamine	EN300-1881494-10g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	10g	$3929.0	2023-09-18
Enamine	EN300-1881494-0.05g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	0.05g	$768.0	2023-09-18
Enamine	EN300-1881494-0.1g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	0.1g	$804.0	2023-09-18
Enamine	EN300-1881494-0.25g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	0.25g	$840.0	2023-09-18
Enamine	EN300-1881494-0.5g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	0.5g	$877.0	2023-09-18
Enamine	EN300-1881494-1.0g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	1g	$1129.0	2023-06-02
Enamine	EN300-1881494-2.5g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	2.5g	$1791.0	2023-09-18
Enamine	EN300-1881494-5.0g	tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate	1270451-52-9	5g	$3273.0	2023-06-02

tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate Related Literature

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Additional information on tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate (CAS No. 1270451-52-9)

The compound tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate (CAS No. 1270451-52-9) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a chloro-substituted phenyl ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

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